Cas no 1804840-41-2 (6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804840-41-2
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4836244
• Update Time: 2025-07-18

6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C8H4F3IN2O5/c9-8(10,11)19-6-3(2-5(15)16)1-4(12)13-7(6)14(17)18/h1H,2H2,(H,15,16)
• InChI Key： LGLHUPBJYNKEQA-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)O)=C(C([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

Recent Advances in the Study of 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1804840-41-2)

The compound 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1804840-41-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring an iodine atom, nitro group, and trifluoromethoxy substituent, makes it a valuable building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, demonstrating its utility in targeted drug design.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid exhibit promising activity against a range of cancer cell lines. The presence of the trifluoromethoxy group has been particularly noted for its ability to enhance metabolic stability and membrane permeability, which are critical factors in drug development. Further investigations are underway to elucidate the precise mechanism of action and optimize the compound's pharmacological properties.

Another area of interest is the compound's potential application in the development of antimicrobial agents. Recent publications have reported that certain analogs of 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid display significant activity against resistant bacterial strains. These findings underscore the compound's potential as a scaffold for the design of new antibiotics, addressing the growing need for novel antimicrobial therapies.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid. Recent methodologies have focused on optimizing reaction conditions to improve yield and purity, making the compound more accessible for further research and development. These improvements are expected to facilitate broader exploration of its applications in medicinal chemistry.

In conclusion, 6-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid represents a promising candidate for further investigation in drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to address unmet medical needs. Future studies will likely focus on expanding its therapeutic potential and refining its pharmacological profile to advance it toward clinical applications.